Cas no 25759-76-6 (Butanoic acid,4-[[(phenylamino)thioxomethyl]amino]-)

Butanoic acid,4-[[(phenylamino)thioxomethyl]amino]- structure
25759-76-6 structure
Product Name:Butanoic acid,4-[[(phenylamino)thioxomethyl]amino]-
CAS No:25759-76-6
MF:C11H14N2O2S
MW:238.306061267853
CID:277579
PubChem ID:2872037
Update Time:2025-04-19

Butanoic acid,4-[[(phenylamino)thioxomethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-[[(phenylamino)thioxomethyl]amino]-
    • 4-(phenylcarbamothioylamino)butanoic acid
    • γ-Phenylthioureidobutyric acid
    • BUTYRIC ACID, 4-(3-PHENYL-2-THIOUREIDO)-
    • Butanoic acid, 4-(((phenylamino)thioxomethyl)amino)- (9CI)
    • AKOS000509719
    • SR-01000221569-1
    • 25759-76-6
    • gamma-Phenylthioureidobutyric acid
    • 4-[(anilinocarbonothioyl)amino]butanoic acid
    • 4-(3-Phenyl-2-thioureido)butyric acid
    • 4-[(anilinocarbothioyl)amino]butanoic acid
    • BRN 2118584
    • SCHEMBL11672644
    • DTXSID00180432
    • SR-01000221569
    • Butanoic acid, 4-(((phenylamino)thioxomethyl)amino)-
    • SR-01000221569-2
    • 4-(((Phenylamino)thioxomethyl)amino)butanoic acid
    • Inchi: 1S/C11H14N2O2S/c14-10(15)7-4-8-12-11(16)13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,14,15)(H2,12,13,16)
    • InChI Key: HIYGZSRCXXKCOZ-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NCCCC(=O)O

Computed Properties

  • Exact Mass: 238.07772
  • Monoisotopic Mass: 238.077598
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 93.4

Experimental Properties

  • Density: 1.299
  • Boiling Point: 416.1°Cat760mmHg
  • Flash Point: 205.4°C
  • Refractive Index: 1.649
  • PSA: 61.36
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